Cas no 20937-45-5 (N-(1-benzylcyclopentyl)formamide)

20937-45-5 structure
Product name:N-(1-benzylcyclopentyl)formamide
N-(1-benzylcyclopentyl)formamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1-benzylcyclopentyl)formamide
- DTXSID60175102
- AKOS005065406
- FORMAMIDE, N-(1-(PHENYLMETHYL)CYCLOPENTYL)-
- BRN 3049614
- SCHEMBL8070720
- N-(1-(Phenylmethyl)cyclopentyl)formamide
- 20937-45-5
-
- Inchi: InChI=1S/C13H17NO/c15-11-14-13(8-4-5-9-13)10-12-6-2-1-3-7-12/h1-3,6-7,11H,4-5,8-10H2,(H,14,15)
- InChI Key: HPHAVTMDTFROSG-UHFFFAOYSA-N
- SMILES: C1CCC(C1)(CC2=CC=CC=C2)NC=O
Computed Properties
- Exact Mass: 203.13111
- Monoisotopic Mass: 203.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1Ų
- XLogP3: 2.6
Experimental Properties
- PSA: 29.1
N-(1-benzylcyclopentyl)formamide Related Literature
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Samir Kumar Sarkar,Pakkirisamy Thilagar Chem. Commun., 2013,49, 8558-8560
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Debaditya Choudhury,William T. Ramsay,Robert Kiss,Nicholas A. Willoughby,Lynn Paterson,Ajoy K. Kar Lab Chip, 2012,12, 948-953
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David S. Goodsell,Ludovic Autin,Stefano Forli,Michel F. Sanner,Arthur J. Olson Faraday Discuss., 2014,169, 23-44
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